Cas no 75860-86-5 (3-methyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione)

• Product Name: 3-methyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione
• CAS No: 75860-86-5
• MF: C₇H₆N₂O₂S
• MW: 182.199739933014
• MDL: MFCD24450322
• CID: 2142463
• PubChem ID: 15085573
• Update Time: 2025-10-22

3-methyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-methylthieno[2,3-d]pyrimidine-2,4-dione
• 3-methyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione
• 3-methylthieno[2,3-d]pyrimidine-2,4(1H,3H)-dione
• 4-hydroxy-3-methylthieno[2,3-d]pyrimidin-2-one
• Z1503743424
• 3-methyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione
• AKOS033383343
• 75860-86-5
• SCHEMBL7005766
• DB-304836
• EN300-218300
• ADA86086
• OTNVPPORAQUGQB-UHFFFAOYSA-N

• MDL： MFCD24450322
• Inchi： 1S/C7H6N2O2S/c1-9-6(10)4-2-3-12-5(4)8-7(9)11/h2-3H,1H3,(H,8,11)
• InChI Key： OTNVPPORAQUGQB-UHFFFAOYSA-N
• SMILES： S1C=CC2C(N(C)C(NC1=2)=O)=O

Computed Properties

• Exact Mass: 182.01499861g/mol
• Monoisotopic Mass: 182.01499861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-methyl-1H,2H,3H,4H-thieno2,3-dpyrimidine-2,4-dione

3-Methyl-1H,2H,3H,4H-Thieno[2,3-d]Pyrimidine-2,4-Dione: A Comprehensive Overview

The compound with CAS No. 75860-86-5, known as 3-methyl-1H,2H,3H,4H-thieno[2,3-d]pyrimidine-2,4-dione, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thienopyrimidinediones, which are known for their potential applications in drug discovery and development. The structure of this molecule is characterized by a fused thieno-pyrimidine ring system with a methyl substituent at the 3-position and two ketone groups at the 2 and 4 positions of the pyrimidine ring.

Recent studies have highlighted the unique properties of thienopyrimidinediones in various biological systems. For instance, researchers have explored the potential of this compound as a modulator of cellular signaling pathways, particularly in the context of cancer biology. The fused ring system in 3-methyl-thieno[2,3-d]pyrimidine-2,4-dione provides a rigid framework that can interact with specific protein targets, making it a promising candidate for drug design.

One of the most notable advancements in the study of this compound involves its role in anti-inflammatory and anti-proliferative activities. Experimental data suggest that 3-methyl-thieno[2,3-d]pyrimidine-2,4-dione exhibits potent inhibitory effects on pro-inflammatory cytokines and demonstrates selective cytotoxicity against cancer cell lines. These findings have opened new avenues for its application in the development of novel therapeutic agents for inflammatory diseases and oncology.

The synthesis of 3-methyl-thieno[2,3-d]pyrimidine-2,4-dione involves a multi-step process that typically begins with the preparation of intermediate thioamides or thioureas. The condensation reactions are often facilitated by using appropriate coupling agents or catalysts to achieve high yields and purity. Recent optimizations in synthetic protocols have focused on improving reaction efficiency and reducing environmental impact.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy and X-ray crystallography have been employed to elucidate the exact conformation and stereochemistry of this compound. These studies have provided valuable insights into the molecular interactions that underpin its biological activity.

Looking ahead, ongoing research is exploring the potential of thienopyrimidinediones as scaffolds for drug delivery systems. The ability to functionalize these compounds with various substituents offers opportunities for tuning their pharmacokinetic properties and enhancing their bioavailability.

In conclusion, 3-methyl-thieno[2,3-d]pyrimidine-2,4-dione represents a fascinating example of how heterocyclic compounds can serve as versatile platforms for chemical innovation. With its unique structure and promising biological profile, this compound continues to be a focal point in both academic research and industrial drug development.